Cas no 1159512-38-5 (2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine)

2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine is a halogenated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo and fluoro substituent at the 2- and 3-positions, along with a trifluoromethyl group at the 6-position—make it a versatile intermediate for cross-coupling reactions and further functionalization. The electron-withdrawing trifluoromethyl group enhances reactivity, while the halogen atoms provide sites for nucleophilic substitution or metal-catalyzed transformations. This compound is particularly valuable in the development of fluorinated heterocycles, which are often sought after for their enhanced metabolic stability and bioavailability in drug discovery. Its high purity and well-defined reactivity profile ensure reliable performance in synthetic applications.

2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine structure

1159512-38-5 structure

Product Name:2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine

CAS No:1159512-38-5

MF:C₆H₂BrF₄N

MW:243.984394550323

MDL:MFCD11226611

CID:1095285

PubChem ID:45790559

Update Time:2025-06-06

2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine
- AK150558
- SBB099775
- PC5374
- 9672AC
- FCH1403787
- SB21282
- AX8168876
- ST24040085
- Pyridine, 2-bromo-3-fluoro-6-(trifluoromethyl)-
- AMY2578
- EN300-7414263
- CS-W021601
- SJOPTDNFZAGRFI-UHFFFAOYSA-N
- SY035393
- DS-9268
- DTXSID201259365
- 1159512-38-5
- SCHEMBL15821677
- AKOS005256123
- MFCD11226611
- N10577
- DB-364732
- MDL： MFCD11226611
- Inchi： 1S/C6H2BrF4N/c7-5-3(8)1-2-4(12-5)6(9,10)11/h1-2H
- InChI Key： SJOPTDNFZAGRFI-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(C(F)(F)F)=N1)F

Computed Properties

Exact Mass: 242.93067g/mol
Monoisotopic Mass: 242.93067g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 2.9

Experimental Properties

Density: 1.786±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 153.1±35.0 ºC (760 Torr),
Flash Point: 46.4±25.9 ºC,
Solubility: Slightly soluble (2.7 g/l) (25 º C),

2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine Security Information

Hazardous Material Identification：

2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102502-5g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	5g	8583.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	102502-1g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	1g	2192.0CNY	2021-07-06
Chemenu	CM174630-1g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	1g	$163	2021-08-05
Chemenu	CM174630-5g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	5g	$598	2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AB735-200mg	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	200mg	426.0CNY	2021-08-04
Chemenu	CM174630-1g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	1g	$117	2022-06-14
Chemenu	CM174630-5g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	98%	5g	$403	2022-06-14
Apollo Scientific	PC5374-250mg	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	0.98	250mg	£15.00	2025-02-21
Apollo Scientific	PC5374-1g	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5	0.98	1g	£23.00	2025-02-21
TRC	B679413-100mg	2-Bromo-3-fluoro-6-(trifluoromethyl)pyridine	1159512-38-5		100mg	$ 64.00	2023-04-18